Cas no 3637-14-7 (5-Oxooctanoic acid)

• Product Name: 5-Oxooctanoic acid
• CAS No: 3637-14-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD01320168
• CID: 321940
• PubChem ID: 280190
• Update Time: 2025-11-06

5-Oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 5-oxo-
• 5-Oxooctanoic acid
• 5-Keto-n-caprylic acid
• 5-Oxo-octancarbonsaeure
• 5-oxo-octanoic acid
• 5-Oxo-octansaeure
• Octanoic acid,5-oxo
• UNII-6ID3A8OXKR
• 6ID3A8OXKR
• FEMA No. 4455
• NSC131619
• Octanoic acid,5-oxo-
• 7090c
• 1674AE
• LMFA01060019
• Q27264953
• AKOS006277889
• NSC-131619
• MFCD01320168
• AS-56942
• 3637-14-7
• NS00124041
• CHEBI:180337
• DTXSID90189893
• D93029
• 5-Oxooctanoicacid
• CS-0323350
• SCHEMBL1873457

• MDL： MFCD01320168
• Inchi： 1S/C8H14O3/c1-2-4-7(9)5-3-6-8(10)11/h2-6H2,1H3,(H,10,11)
• InChI Key： OHGVWVVPDOAZSH-UHFFFAOYSA-N
• SMILES： O=C(CCC)CCCC(=O)O

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 0.6

Experimental Properties

• Density: 1.038
• Boiling Point: 299.9°Cat760mmHg
• Flash Point: 149.4°C
• Refractive Index: 1.447
• PSA: 54.37000
• LogP: 1.61050
• FEMA: 4455 | 5-OXOOCTANOIC ACID

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 5-Oxooctanoic acid

Comprehensive Overview of 5-Oxooctanoic Acid (CAS No. 3637-14-7): Properties, Applications, and Industry Insights

5-Oxooctanoic acid (CAS No. 3637-14-7), also known as 5-ketooctanoic acid, is a versatile organic compound belonging to the class of keto acids. Its molecular formula, C₈H₁₄O₃, reflects a unique structure combining a carbonyl group (C=O) with a carboxylic acid functional group, making it valuable in synthetic chemistry, pharmaceuticals, and specialty materials. The compound's IUPAC name and CAS registry number are frequently searched by researchers, highlighting its relevance in industrial and academic settings.

In recent years, the demand for 5-oxooctanoic acid derivatives has surged due to their role in biodegradable polymers and green chemistry initiatives. Environmental concerns and the shift toward sustainable materials have driven interest in this compound, particularly in bio-based plasticizers and flavoring agents. Searches for "eco-friendly keto acids" or "5-oxooctanoic acid applications" reflect these trends, aligning with global efforts to reduce carbon footprints.

The synthesis of 5-oxooctanoic acid typically involves oxidation reactions of octanoic acid or controlled condensation processes. Its physical properties, such as a melting point range of 40–45°C and solubility in polar solvents, make it suitable for laboratory-scale and industrial applications. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic often queried in scientific forums.

One of the most discussed applications of CAS 3637-14-7 is its use as an intermediate in pharmaceutical synthesis. Researchers explore its potential in designing prodrugs and metabolic regulators, addressing queries like "how does 5-oxooctanoic acid interact with enzymes?" or "keto acids in drug delivery." Its compatibility with enzymatic pathways also positions it as a candidate for nutraceutical formulations.

In the food industry, 5-oxooctanoic acid contributes to flavor enhancement, particularly in dairy and fermented products. Its mild, cheesy aroma is leveraged in creating natural flavor profiles, resonating with the clean-label movement. Consumers and manufacturers alike search for "natural food additives" and "safe keto acids for consumption," underscoring its dual role as a functional and benign ingredient.

From a commercial perspective, suppliers of 5-oxooctanoic acid emphasize its high purity grades (≥98%) and compliance with REACH and FDA regulations. Procurement-related searches often include terms like "buy 3637-14-7" or "5-oxooctanoic acid price trends," reflecting its niche but growing market. Storage recommendations—such as keeping it in a cool, dry place—are also frequently addressed to ensure stability.

Emerging research explores the compound's role in biocatalysis and waste-to-resource conversions, topics gaining traction in circular economy discussions. For instance, "upcycling fatty acids using 5-oxooctanoic acid" is a rising keyword, illustrating its potential in sustainable chemical processes. Such innovations align with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In summary, 5-oxooctanoic acid (CAS No. 3637-14-7) bridges multiple disciplines, from life sciences to green manufacturing. Its adaptability to evolving industry needs—coupled with rigorous safety profiles—ensures its continued relevance. As scientific and industrial communities prioritize sustainability and efficiency, this compound is poised to remain a focal point in advanced material and biochemical research.